Cas no 16831-02-0 (1,3-Cyclohexanedione,5-(2-methoxyphenyl)-4-methyl-6-(1-oxopropyl)-)

• Product name: 1,3-Cyclohexanedione,5-(2-methoxyphenyl)-4-methyl-6-(1-oxopropyl)-
• CAS No: 16831-02-0
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 235955
• PubChem ID: 333875

1,3-Cyclohexanedione,5-(2-methoxyphenyl)-4-methyl-6-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,5-(2-methoxyphenyl)-4-methyl-6-(1-oxopropyl)-
• 5-(2-methoxyphenyl)-4-methyl-6-propanoylcyclohexane-1,3-dione
• DTXSID60318890
• 16831-02-0
• NSC-338004
• NSC338004

• Inchi： InChI=1S/C17H20O4/c1-4-12(18)17-14(20)9-13(19)10(2)16(17)11-7-5-6-8-15(11)21-3/h5-8,10,16-17H,4,9H2,1-3H3
• InChI Key： AUIAECVDNPJGIE-UHFFFAOYSA-N
• SMILES： CCC(C1C(=O)CC(=O)C(C)C1C1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 288.1362
• Monoisotopic Mass: 288.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.129
• Boiling Point: 452.9°Cat760mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.519
• PSA: 60.44
• LogP: 2.55210